Cas no 1170910-12-9 (1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid)
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1,1',3',5'-Tetramethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
- 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
- 1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid(SALTDATA: FREE)
- 1,1',3',5'-tetramethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylicacid
- BBL031927
- AKOS000276418
- VS-10856
- 1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
- 1,1',3',5'-TETRAMETHYL-[3,4'-BIPYRAZOLE]-5-CARBOXYLIC ACID
- 2-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrazole-3-carboxylic acid
- EN300-1869754
- MFCD11501632
- 1170910-12-9
- STL238614
- 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid
-
- MDL: MFCD11501632
- Inchi: 1S/C11H14N4O2/c1-6-10(7(2)14(3)12-6)8-5-9(11(16)17)15(4)13-8/h5H,1-4H3,(H,16,17)
- InChI Key: FKDWPYRTWAUSSM-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C(C)=NN(C)C=2C)=NN1C)=O
Computed Properties
- Exact Mass: 234.11167570g/mol
- Monoisotopic Mass: 234.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 416.7±45.0 °C at 760 mmHg
- Flash Point: 205.8±28.7 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T303025-10mg |
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid |
1170910-12-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T303025-50mg |
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid |
1170910-12-9 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T303025-100mg |
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid |
1170910-12-9 | 100mg |
$ 80.00 | 2022-06-02 | ||
| abcr | AB265336-250 mg |
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid |
1170910-12-9 | 250MG |
€147.90 | 2022-03-03 | ||
| abcr | AB265336-1 g |
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid |
1170910-12-9 | 1g |
€225.20 | 2022-03-03 | ||
| Chemenu | CM275696-1g |
1,1',3',5'-Tetramethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid |
1170910-12-9 | 95% | 1g |
$162 | 2023-02-03 | |
| Enamine | EN300-1869754-0.05g |
1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid |
1170910-12-9 | 0.05g |
$329.0 | 2023-09-18 | ||
| Enamine | EN300-1869754-0.1g |
1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid |
1170910-12-9 | 0.1g |
$491.0 | 2023-09-18 | ||
| Enamine | EN300-1869754-0.25g |
1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid |
1170910-12-9 | 0.25g |
$701.0 | 2023-09-18 | ||
| Enamine | EN300-1869754-0.5g |
1-methyl-3-(trimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid |
1170910-12-9 | 0.5g |
$1103.0 | 2023-09-18 |
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid (CAS No. 1170910-12-9): An Emerging Compound in Pharmaceutical Research
1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid (CAS No. 1170910-12-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of bipyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The chemical structure of 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid is characterized by the presence of two pyrazole rings linked by a methylene bridge and substituted with methyl groups at specific positions. The carboxylic acid functional group at the 5-position of one of the pyrazole rings adds to its reactivity and potential for forming various derivatives. This structural complexity provides a foundation for exploring its interactions with biological systems and its potential as a lead compound in drug discovery.
Recent studies have highlighted the promising pharmacological properties of 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid has shown significant antimicrobial activity against a range of pathogenic bacteria and fungi. A research team from the University of California reported in the Antimicrobial Agents and Chemotherapy journal that this compound effectively inhibits the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans. The antimicrobial activity is attributed to its ability to disrupt cell membrane integrity and interfere with essential metabolic processes.
The anticancer potential of 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid has also been explored in several preclinical studies. A study published in Cancer Research in 2023 found that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to DNA damage and cell death. These findings suggest that 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid could be a valuable candidate for developing novel anticancer therapies.
The synthesis and characterization of 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid have been extensively studied to optimize its production and purity. A recent paper in Organic Letters described an efficient synthetic route involving a series of condensation reactions followed by oxidative coupling steps. This method yields high-purity product with excellent yields, making it suitable for large-scale production and further pharmaceutical development.
In conclusion, 1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid (CAS No. 1170910-12-9) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
1170910-12-9 (1,1',3',5'-Tetramethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic Acid) Related Products
- 1048925-07-0(1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid)
- 1030620-57-5(5-(1,3-dimethyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid)
- 1170129-59-5(1-methyl-3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid)
- 1033431-24-1(1',5'-Dimethyl-1'H,2H-3,4'-bipyrazole-5-carboxylic Acid)
- 890624-34-7(1',3',5'-Trimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid)
- 90145-36-1(1H-Pyrazole-5-carboxylic acid, 1-methyl-3,4-diphenyl-)
- 1030620-65-5(5-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxylic acid)
- 1392274-35-9(1-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole-3-carboxylic acid)
- 1015868-58-2(3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)
- 890621-62-2(3',5'-dimethyl-1'-propyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid)